Cas no 116818-76-9 (1-Piperazinecarboxamide,N-(2-hydroxyethyl)-4-methyl-)

1-Piperazinecarboxamide,N-(2-hydroxyethyl)-4-methyl- structure
116818-76-9 structure
Product Name:1-Piperazinecarboxamide,N-(2-hydroxyethyl)-4-methyl-
CAS No:116818-76-9
MF:C8H17N3O2
MW:187.239481687546
CID:132618
PubChem ID:14084850
Update Time:2025-04-19

1-Piperazinecarboxamide,N-(2-hydroxyethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxamide,N-(2-hydroxyethyl)-4-methyl-
    • N-(2-HYDROXYETHYL)-4-METHYLPIPERAZINE-1-CARBOXAMIDE
    • 1-Piperazinecarboxamide,N-(2-hydroxyethyl)-4-methyl-(9CI)
    • ETHYL (4-AMINOPIPERAZIN-1-YL)ACETATE
    • SCHEMBL4578439
    • DTXSID30555598
    • 116818-76-9
    • Inchi: 1S/C8H17N3O2/c1-10-3-5-11(6-4-10)8(13)9-2-7-12/h12H,2-7H2,1H3,(H,9,13)
    • InChI Key: OPWWESRJWHOPFK-UHFFFAOYSA-N
    • SMILES: O=C(NCCO)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 187.13221
  • Monoisotopic Mass: 187.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.81
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